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Compound of Interest

Compound Name:
2-chloro-5-

(MethoxyMethyl)pyriMidine

CAS No.: 1416366-34-1

Cat. No.: B1488067

Get Quote

Technical Whitepaper: Solubility Profiling & Process Handling of 2-Chloro-5-
(methoxymethyl)pyrimidine

CAS Registry Number: 1416366-34-1 Molecular Formula: C₆H₇ClN₂O Molecular Weight:

158.58 g/mol [1]

Executive Summary
2-Chloro-5-(methoxymethyl)pyrimidine is a critical heterocyclic building block used primarily

in the synthesis of pharmaceutical intermediates via Suzuki-Miyaura couplings or Nucleophilic

Aromatic Substitution (SNAr).[1][2] While its structural analogs (e.g., 2-chloropyrimidine) have

well-documented physicochemical profiles, specific experimental solubility data for this

methoxymethyl derivative is frequently absent from public repositories.[1]

This technical guide addresses that data gap. It provides a predicted solubility landscape

based on structure-property relationships (SPR), outlines validated protocols for determining
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exact solubility limits, and details the reactivity-solubility trade-offs necessary for process

optimization.[1]

Physicochemical Profile & Solubility Landscape
Structural Determinants of Solubility
The solubility of CAS 1416366-34-1 is governed by the competition between the lipophilic

chloropyrimidine core and the polar methoxymethyl side chain.[1]

Lipophilic Core (2-Chloropyrimidine): The chlorine atom at the C2 position significantly

reduces water solubility compared to non-halogenated pyrimidines, increasing logP (partition

coefficient).[1][3]

Polar Handle (5-Methoxymethyl): The ether oxygen acts as a hydrogen bond acceptor

(HBA), moderately improving solubility in polar aprotic solvents and water compared to the 5-

methyl analog.[1]

Predicted Solubility Matrix
Note: Values below are derived from consensus computational models (XLogP3) and

comparative analysis of structural analogs (e.g., CAS 22536-65-8).
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Solvent Class
Representative
Solvent

Predicted Solubility Process Suitability

Polar Aprotic DMSO / DMF High (>100 mg/mL)

Excellent. Preferred

for stock solutions and

SNAr reactions.[1]

Chlorinated DCM / Chloroform High (>50 mg/mL)

Good. Ideal for

workup/extraction;

avoids solvolysis

risks.[1][3]

Polar Protic Methanol / Ethanol
Moderate (10-30

mg/mL)

Caution. High risk of

side reactions

(methoxylation) at

elevated

temperatures.[1][3]

Esters Ethyl Acetate
Moderate (20-50

mg/mL)

Good. Standard

solvent for

crystallization and

chromatography.[1][3]

Aqueous Water (pH 7) Low (<1 mg/mL)

Poor. Requires co-

solvent (e.g., 10%

DMSO) for biological

assays.[1][3]

Non-Polar Hexanes / Heptane
Very Low (<0.1

mg/mL)

Anti-Solvent. Useful

for precipitating the

product during

purification.[1][3]

Experimental Protocols for Solubility Determination
Since batch-to-batch variation (crystal habit, purity) affects solubility, experimental verification is

required.[1] Use the following Self-Validating Protocols.
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Protocol A: Thermodynamic Solubility (Shake-Flask
Method)
For precise saturation limits used in process chemistry.[1]

Preparation: Weigh ~20 mg of 2-chloro-5-(methoxymethyl)pyrimidine into a 4 mL glass

vial.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., PBS pH 7.4).[1][3]

Equilibration: Seal and agitate (orbital shaker) at 25°C for 24 hours.

Validation Check: If the solid dissolves completely immediately, add more solid until a

visible precipitate remains.[1][3]

Phase Separation: Centrifuge at 10,000 RPM for 10 minutes or filter through a 0.45 µm

PVDF membrane (avoid Nylon due to potential binding).

Quantification: Dilute the supernatant 1:100 in Acetonitrile and analyze via HPLC-UV (254

nm).

Standard Curve: Calibrate using a DMSO stock solution (1 mg/mL).[1][3]

Protocol B: Kinetic Solubility (Turbidimetric)
For rapid High-Throughput Screening (HTS) estimation.[1]

Stock: Prepare a 10 mM stock solution in DMSO.

Titration: Spike the DMSO stock into the aqueous buffer in 1% increments.

Endpoint: Monitor UV-Vis absorbance at 600 nm (non-absorbing region).

Result: The "solubility limit" is defined as the concentration where OD600 spikes >0.05

(onset of precipitation).[1][3]

Critical Reactivity & Stability Considerations
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A common error in handling 2-chloropyrimidines is assuming they are inert in protic solvents.[1]

[3] The C2-Chlorine is highly activated for Nucleophilic Aromatic Substitution (SNAr).[1][3]

The Methanol Trap: Dissolving this compound in Methanol for extended periods, especially

with heating or in the presence of a base, leads to the formation of 2-methoxy-5-

(methoxymethyl)pyrimidine.[1]

Stability Rule:

Safe: DMSO, DMF, DCM, Toluene, Acetonitrile.[1][3]

Risk: Methanol, Ethanol, Isopropanol (unless intended as a reactant).[1][3]

Storage: Store solid at 2-8°C under inert gas (Argon) to prevent hydrolysis.

Visualization of Workflows & Pathways
Figure 1: Solubility Determination Decision Tree
A logical workflow to select the correct solubility method based on the stage of drug

development.
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Caption: Decision matrix for selecting Kinetic (speed) vs. Thermodynamic (accuracy) solubility

protocols.

Figure 2: The Solubility-Reactivity Trade-off (SNAr)
Visualizing the risk of using nucleophilic solvents (alcohols) during solubilization.
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Caption: Mechanism showing how nucleophilic solvents can degrade the 2-chloro scaffold via

SNAr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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